Cas no 1071368-63-2 (2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide)

• Product Name: 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• CAS No: 1071368-63-2
• MF: C₁₅H₂₀N₆OS
• MW: 332.423900604248
• MDL: MFCD02255646
• CID: 1075924
• PubChem ID: 25219148
• Update Time: 2025-09-27

2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• ALBB-004013
• AKOS002657671
• 2-[[5-[(4-methylanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• 2-[(5-{[(4-methylphenyl)amino]methyl}-4-(prop-2-en-1-yl)-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 1071368-63-2
• LS-01449
• CS-0339521
• 2-[(4-Allyl-5-([(4-methylphenyl)amino]methyl)-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-[(5-{[(4-methylphenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 2-((4-Allyl-5-((p-tolylamino)methyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• MFCD02255646

• MDL： MFCD02255646
• Inchi： 1S/C15H20N6OS/c1-3-8-21-13(9-17-12-6-4-11(2)5-7-12)19-20-15(21)23-10-14(22)18-16/h3-7,17H,1,8-10,16H2,2H3,(H,18,22)
• InChI Key： OXQMSHSBHHRUCU-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(CNC2C=CC(C)=CC=2)N1CC=C

Computed Properties

• Exact Mass: 332.14193046g/mol
• Monoisotopic Mass: 332.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide

Recent Advances in the Study of 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide (CAS: 1071368-63-2)

The compound 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide (CAS: 1071368-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide, which include a 1,2,4-triazole core and a thioacetohydrazide moiety. These structural elements are known to confer a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The compound's ability to interact with various biological targets has made it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide derivatives. The study reported improved yields and purity through the use of novel catalytic methods, paving the way for scalable production. Additionally, the derivatives exhibited enhanced potency against a panel of cancer cell lines, with IC50 values in the low micromolar range.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's mechanism of action. The researchers identified that 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide acts as a potent inhibitor of key enzymes involved in inflammatory pathways. This finding suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further preclinical studies have demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties are critical for its transition into clinical trials. However, challenges remain, such as optimizing its selectivity to minimize off-target effects and ensuring its safety profile meets regulatory standards.

In conclusion, 2-[(4-Allyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide (CAS: 1071368-63-2) represents a promising scaffold for the development of novel therapeutics. Ongoing research is expected to further elucidate its potential and address current limitations, bringing it closer to clinical application.